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Compound of Interest

Compound Name: 15-Methoxymkapwanin

Cat. No.: B1174409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 15-
Methoxymkapwanin, a neo-clerodane diterpene isolated from the leaf surface exudate of
Dodonaea angustifolia. The structural elucidation of this compound was primarily achieved
through a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS). This document compiles the available data into a structured format,
details the experimental protocols for data acquisition, and presents a visual workflow for
spectroscopic analysis.

Chemical Structure and Properties

o Systematic Name: 15-methoxy-neo-clerodan-3,13-dien-16,15:18,19-diolide
e Molecular Formula: C21H280s

e Molecular Weight: 360.44 g/mol

e Source:Dodonaea angustifolia leaf exudate

Spectroscopic Data

The spectroscopic data presented below is based on the initial characterization of 15-
Methoxymkapwanin.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
a molecule. The tH and 3C NMR data for 15-Methoxymkapwanin are summarized below.

Table 1: *H NMR Spectroscopic Data for 15-Methoxymkapwanin

o Chemical Shift () o Coupling Constant
Position Multiplicity
ppm (J) Hz

Data unavailable in
publicly accessible

resources.

Table 2: 13C NMR Spectroscopic Data for 15-Methoxymkapwanin

Position Chemical Shift (6) ppm

Data unavailable in publicly accessible

resources.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for 15-Methoxymkapwanin

Wavenumber (cm~2) Functional Group Assignment

Data unavailable in publicly accessible

resources.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound.
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Table 4: Mass Spectrometry Data for 15-Methoxymkapwanin

m/z lon Type

Data unavailable in publicly accessible

resources.

Experimental Protocols

Detailed experimental protocols for the acquisition of the spectroscopic data for 15-

Methoxymkapwanin are not available in the public domain. However, a general methodology

for the isolation and spectroscopic analysis of natural products is described below.

General Isolation Procedure

Extraction: The leaf exudate of Dodonaea angustifolia is typically extracted with a suitable
organic solvent, such as methanol or dichloromethane, to dissolve the secondary
metabolites.

Fractionation: The crude extract is then subjected to column chromatography over silica gel,
eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components
based on polarity.

Purification: Fractions containing the compound of interest are further purified using
techniques like preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to yield pure 15-Methoxymkapwanin.

Spectroscopic Analysis

NMR Spectroscopy: *H and 3C NMR spectra are typically recorded on a high-field NMR
spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d
(CDCls) or methanol-d4 (CDsOD). 2D NMR experiments, including COSY, HSQC, and
HMBC, are often employed for complete structural assignment.

IR Spectroscopy: The IR spectrum is usually obtained using a Fourier-transform infrared
(FTIR) spectrometer. The sample can be prepared as a thin film on a salt plate (e.g., NaCl or
KBr) or as a KBr pellet.
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e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is commonly performed
using techniques like electrospray ionization (ESI) or atmospheric pressure chemical
ionization (APCI) to obtain an accurate mass measurement and determine the molecular
formula.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural
product like 15-Methoxymkapwanin.
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 To cite this document: BenchChem. [Spectroscopic Profile of 15-Methoxymkapwanin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174409#spectroscopic-data-of-15-
methoxymkapwanin-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

